Cas no 2172492-67-8 (3-amino-3-(pyrimidin-4-yl)butanamide)

• Product Name: 3-amino-3-(pyrimidin-4-yl)butanamide
• CAS No: 2172492-67-8
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• CID: 6244560
• PubChem ID: 165846668
• Update Time: 2025-10-21

3-amino-3-(pyrimidin-4-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(pyrimidin-4-yl)butanamide
• EN300-1285195
• 2172492-67-8

• Inchi： 1S/C8H12N4O/c1-8(10,4-7(9)13)6-2-3-11-5-12-6/h2-3,5H,4,10H2,1H3,(H2,9,13)
• InChI Key： PWADQDAEBUDLDS-UHFFFAOYSA-N
• SMILES： O=C(CC(C)(C1C=CN=CN=1)N)N

Computed Properties

• Exact Mass: 180.10111102g/mol
• Monoisotopic Mass: 180.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 94.9Ų

Additional information on 3-amino-3-(pyrimidin-4-yl)butanamide

Comprehensive Overview of 3-amino-3-(pyrimidin-4-yl)butanamide (CAS No. 2172492-67-8): Structure, Applications, and Research Insights

3-amino-3-(pyrimidin-4-yl)butanamide (CAS 2172492-67-8) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique molecular architecture. The compound features a pyrimidine ring linked to a butanamide backbone, with an amino group at the 3-position, making it a versatile intermediate for drug discovery. Its CAS number 2172492-67-8 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains.

Recent studies highlight the role of 3-amino-3-(pyrimidin-4-yl)butanamide in modulating enzyme activity, particularly in kinase inhibition pathways. Researchers are exploring its potential in targeted therapies for chronic diseases, aligning with the growing demand for precision medicine. The compound’s pyrimidine moiety is structurally analogous to nucleobases, enabling interactions with biological macromolecules—a property leveraged in cancer research and immunotherapy development.

Synthetic accessibility and scalability of CAS 2172492-67-8 have spurred industrial interest. Innovations in green chemistry and flow synthesis are being applied to optimize its production, addressing sustainability concerns. Analytical techniques like HPLC-MS and NMR are essential for quality control, ensuring compliance with Good Manufacturing Practices (GMP) standards.

User queries often focus on the solubility, stability, and storage conditions of 3-amino-3-(pyrimidin-4-yl)butanamide. The compound exhibits moderate water solubility and is stable under inert atmospheres at low temperatures (−20°C). These properties are critical for laboratory handling and formulation development, topics frequently searched in academic forums.

Emerging trends connect pyrimidine derivatives like 2172492-67-8 to neurodegenerative disease research. Preclinical data suggest its metabolites may influence protein aggregation pathways, a hotspot in Alzheimer’s and Parkinson’s studies. Such applications resonate with public interest in aging populations and brain health, driving search engine traffic.

Regulatory landscapes for CAS 2172492-67-8 remain favorable, with no restrictions under major chemical inventories. However, patents covering its synthesis methods are active, necessitating due diligence in commercial use. Collaborative platforms like PubChem and Reaxys provide open-access data, supporting transparency in drug development pipelines.

In summary, 3-amino-3-(pyrimidin-4-yl)butanamide represents a convergence of medicinal chemistry and biotechnology. Its multifaceted applications—from small-molecule therapeutics to diagnostic probes—underscore its value in modern science. Ongoing research will likely expand its utility, particularly in personalized healthcare and AI-driven drug design, areas dominating current scientific discourse.